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Compound of Interest
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Cat. No.: B1172452

In the realm of parenteral nutrition and critical care medicine, lipid emulsions are indispensable.
Among the most utilized are Lipofundin and Intralipid, which, while serving similar purposes,
exhibit distinct effects on cardiac function. This guide offers a detailed comparison of their
performance, supported by experimental data, to inform researchers, scientists, and drug
development professionals.

At a Glance: Key Hemodynamic and Cellular
Differences

A pivotal study comparing Lipofundin® MCT/LCT 20% and Intralipid® 20% revealed that
Lipofundin exerts a more pronounced positive inotropic effect on the heart.[1][2][3] This is
primarily attributed to its unique composition of 50% medium-chain triglycerides (MCTs) and
50% long-chain triglycerides (LCTs), in contrast to Intralipid which is composed entirely of
LCTs.[2]

The key findings from an ex vivo rat heart model demonstrate that Lipofundin leads to a
greater increase in left ventricular systolic pressure and intracellular calcium levels compared to
Intralipid.[1][2][3]

Quantitative Data Summary

The following table summarizes the hemodynamic and cellular effects observed in an ex vivo
rat heart model when treated with Lipofundin® MCT/LCT 20% and Intralipid® 20%.
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o Lipofundin®
Control (Krebs- Intralipid® 20% (1
Parameter ) MCTILCT 20% (1
Henseleit) ml/kg)
ml/kg)
Left Ventricular
Systolic Pressure 0.98 +0.04 1.02 £ 0.05 1.10 £ 0.067
(Ratio to Baseline)
+dP/dt max (Ratio to
_ 0.99 £ 0.05 1.04 +0.06 1.11 +0.08
Baseline)
-dP/dt max (Ratio to
_ 0.98 £ 0.04 1.03+0.05 1.09 + 0.07*
Baseline)
Heart Rate (Ratio to
_ 0.99 +0.02 1.00 £ 0.02 1.01+£0.03
Baseline)
Intracellular Calcium N
) Significantly greater
Level (Ratio to i
N/A Increased increase than

Baseline in H9c2

cells)

Intralipid®t

*P < 0.05 compared to the control group. TP < 0.05 compared to the Intralipid® group.[1][4]

Experimental Deep Dive: Methodologies

The data presented above was generated from a meticulously designed set of experiments.[1]

[2](3]

Hemodynamic Effects in an Ex Vivo Rat Heart Model

The study utilized a Langendorff perfusion system to assess the direct effects of the lipid

emulsions on cardiac function, independent of systemic physiological responses.

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.researchgate.net/publication/294107291_Lipofundin_MCTLCT_20_increase_left_ventricular_systolic_pressure_in_an_Ex_Vivo_rat_heart_model_via_increase_of_intracellular_calcium_level
https://www.researchgate.net/figure/Effects-of-lipid-emulsions-Lipofundin-MCT-LCT-20-and-Intralipid-20-and-modified_fig2_294107291
https://www.researchgate.net/publication/294107291_Lipofundin_MCTLCT_20_increase_left_ventricular_systolic_pressure_in_an_Ex_Vivo_rat_heart_model_via_increase_of_intracellular_calcium_level
https://pmc.ncbi.nlm.nih.gov/articles/PMC4754268/
https://pubmed.ncbi.nlm.nih.gov/26885303/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Validation & Comparative
Check Availability & Pricing

Animal Preparation

Male Sprague-Dawley Rats (250-300g)

Heparinization (1000 U/kg, IP)

Anesthesia (Thiopental sodium, 50 mg/kg, IP)

Heart Pr ;paration
\

Heart Excision

Aortic Cannulation

Langendorff Perfusion Setup

Perfusim;'Protocol

Perfusion with Krebs-Henseleit Solution
(37°C, 80 mmHg)

\

Stabilization Period (20 min)

\

LV Balloon Insertion
(Set to 5-10 mmHg)

Treatmei;lt Groups (n=10/group)

Lipofundin® MCT/LCT 20%
(2 mi/kg)

Intralipid® 20%
(2 mi/kg)

Krebs-Henseleit
(1 mi/kg)

Data AC‘ ;uisition

Pressure Transducer

Digital Analysis System

(PowerLab)

LVSP, xdP/dt max, HR
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Cell Culture

H9c2 Rat Cardiomyoblasts

Culture in DMEM
(10% FBS, 1% Penicillin-Streptomycin)

Plating on Confocal Dishes

Fluorescent"Dye Loading

Wash with Tyrode's Solution

Incubation with Fluo-4 AM (5 pM)
(30 min at 37°C)

Wash to Remove Excess Dye

Treatment iy&pplication

Baseline Fluorescence Measurement

Addition of 0.01% Intralipid® or Lipofundin®

Post-Treatment Fluorescence Measurement

Imaging agrd Analysis

Confocal Laser Scanning Microscopy

\

Quantification of Fluorescence Intensity

\

Calculation of Post/Pre-Treatment Ratio
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Lipid Emulsions

Cellular Effects
Lipofundin®
Increased Intracellular Positive Inotropic Effect
Intralipid®
(LCT)

Cardiac Function

Lesser Increase g Calcium [Ca2+]i (Increased Contractility)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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